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An In-Depth Technical Guide to 2-Methoxyquinoline-7-carboxylic Acid: Structural Analysis,
Synthesis, and Application in Acetyl-CoA Carboxylase (ACC) Inhibitor Development

Executive Summary

2-Methoxyquinoline-7-carboxylic acid (CAS: 1374258-40-8) is a highly specialized
heterocyclic building block predominantly utilized in modern drug discovery[1]. As a rigid,
lipophilic pharmacophore, it serves as a critical intermediate in the synthesis of N1/N2-lactam
acetyl-CoA carboxylase (ACC) inhibitors[2]. These inhibitors are at the forefront of therapeutic
development for metabolic disorders, including Non-Alcoholic Steatohepatitis (NASH), Type 2
diabetes, and certain malignancies. This whitepaper details the structural rationale,
pharmacological mechanisms, and self-validating synthetic protocols required to produce and
characterize this compound.

Pharmacological Grounding: The Role of ACC
Inhibition

To understand the structural value of 2-methoxyquinoline-7-carboxylic acid, one must
examine its target application. Acetyl-CoA Carboxylases (ACC1 and ACC2) are rate-limiting
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enzymes in de novo lipogenesis (DNL). They catalyze the ATP-dependent carboxylation of
acetyl-CoA to malonyl-CoA.

e ACCLl is primarily cytosolic and drives fatty acid synthesis.

e ACC2 is mitochondrial; the malonyl-CoA it produces acts as a potent allosteric inhibitor of
Carnitine Palmitoyltransferase 1 (CPT-1), thereby halting mitochondrial fatty acid oxidation
(FAO).

When 2-methoxyquinoline-7-carboxylic acid is coupled to a spirocyclic lactam core, the
resulting molecule acts as a potent ACC inhibitor[2]. The quinoline nitrogen and the C7-amide
linkage form critical hydrogen bonds within the ACC carboxyltransferase domain, while the C2-
methoxy group provides steric bulk that prevents rapid enzymatic degradation (metabolic
shielding).
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Fig 1: ACC inhibition pathway reducing lipogenesis and promoting fatty acid oxidation.

Synthetic Methodology & Mechanistic Causality
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The synthesis of 2-methoxyquinoline-7-carboxylic acid relies on a highly regioselective
nucleophilic aromatic substitution, followed by a mild saponification[3].

The Reissert-Henze-Type Activation

Starting from 7-(ethoxycarbonyl)quinoline 1-oxide, the direct functionalization of the C2 position
is achieved using toluene-4-sulfonyl chloride (TsCl) in methanol.

o Causality of Activation: The N-oxide oxygen attacks the electrophilic sulfur of TsClI, forming a
highly reactive N-tosyloxy quinolinium intermediate. This drastically increases the
electrophilicity of the adjacent C2 carbon.

o Causality of Nucleophilic Attack: Methanol acts as both the solvent and the nucleophile,
attacking the C2 position. Subsequent rearomatization and elimination of p-toluenesulfonic
acid yield the 2-methoxy ether.

o Causality of the Base: Triethylamine (TEA) is critical to neutralize the generated acid,
preventing the degradation of the quinoline core and driving the reaction forward[3].

7-(ethoxycarbonyl)quinoline TsCl, TEA, MeOH Ethyl 2-methoxyquinoline- LIOH-H20 2-Methoxyquinoline-
1-oxide 0°C to RT 7-carboxylate THF/MeOH/H20 7-carboxylic acid

Click to download full resolution via product page

Fig 2: Two-step synthetic workflow from quinoline N-oxide to the target carboxylic acid.

Step-by-Step Experimental Protocols
Protocol A: Synthesis of Ethyl 2-methoxyquinoline-7-
carboxylate

Objective: Regioselective methoxylation of the quinoline ring.

e Preparation: To a 0°C solution of 7-(ethoxycarbonyl)quinoline 1-oxide (1.0 eq, e.g., 150 mg,
0.69 mmol) and toluene-4-sulfonyl chloride (1.3 eq, 171 mg, 0.89 mmol) in anhydrous
methanol (5 mL)[3].
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» Base Addition: Dropwise addition of triethylamine (2.0 eq, 0.19 mL, 1.4 mmol) while
maintaining the temperature at 0°C to control the exothermic activation[3].

» Propagation: Remove the ice bath and stir the reaction at room temperature for 12—18 hours.

o Self-Validation Checkpoint (IPC): Analyze via LCMS. The reaction is complete when the N-
oxide mass ( m/z 218 [M+H]+ ) is fully consumed, replaced by the product mass ( m/z 232
[M+H]+).

o Workup: Concentrate the mixture in vacuo. Partition the residue between Ethyl Acetate and
saturated aqueous NaHCQO3. The organic layer is washed with brine, dried over Na2S04,
and concentrated. Purify via flash chromatography (Hexane/EtOAC) to yield the intermediate.

Protocol B: Saponification to 2-Methoxyquinoline-7-
carboxylic acid

Objective: Hydrolysis of the ethyl ester to the free carboxylic acid.

e Preparation: Dissolve the intermediate ethyl 2-methoxyquinoline-7-carboxylate in a 2:1:1
mixture of THF/MeOH/ H20 .

o Causality: Lithium hydroxide ( LIOH-H20 , 3.0 eq) is preferred over NaOH due to the
superior solubility of lithium salts in organic-aqueous mixtures, ensuring a homogeneous
reaction environment while preventing unwanted ether cleavage at the C2 position.

» Propagation: Stir at room temperature for 4 hours.

o Self-Validation Checkpoint (IPC): LCMS monitoring should indicate the disappearance of m/z
232 and the emergence of the target acid at m/z 204 [M+H]+ [4].

 Isolation (Self-Purifying System): Remove organic solvents in vacuo. Wash the remaining
agueous layer with EtOAc to extract unreacted starting material or non-polar impurities.
Carefully acidify the aqueous layer with 1M HCI to pH 3—4. The target 2-methoxyquinoline-
7-carboxylic acid will precipitate as a white to off-white solid. Filter, wash with cold water,
and dry under high vacuum.

Quantitative Data & Analytical Characterization
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To ensure rigorous quality control, the synthesized compound must be validated against the
following physicochemical and spectroscopic parameters.

Table 1: Physicochemical Properties

Property Value /| Description

CAS Number 1374258-40-8[1]

Molecular Formula C11HI9NO3[4]

Molecular Weight 203.19 g/mol

Monoisotopic Mass 203.0582 Da[4]

SMILES COC1=NC2=C(C=CC(=C2)C(=0)0O)C=C1[4]
InChlKey UUJCLULZZFVJER-UHFFFAOQOYSA-N[4]

Table 2: Analytical Characterization (Expected Values)

Analytical Method Expected Target Profile

LC-MS (ESI+) [M+H]+ observed at m/z 204.1

513.10 (br s, 1H, COOH), 8.45 (d, J = 1.5 Hz,
1H, H-8), 8.30 (d, J = 8.8 Hz, 1H, H-4), 7.95 (dd,

1 H NMR (400 MHz, DMSO- d6) J=8.2,1.5Hz, 1H, H-6), 7.85 (d, J = 8.2 Hz,
1H, H-5), 7.10 (d, J = 8.8 Hz, 1H, H-3), 4.02 (s,
3H, OCH3).

TLC (DCM:MeOH 9:1) Rf=0.3 (UV active at 254 nm)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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